[(1-Ethyl-1H-imidazol-2-yl)methyl](2-furylmethyl)-amine dihydrochloride

• IUPAC Name: N-[(1-ethylimidazol-2-yl)methyl]-1-(furan-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C11H15N3O.2ClH/c1-2-14-6-5-13-11(14)9-12-8-10-4-3-7-15-10;;/h3-7,12H,2,8-9H2,1H3;2*1H
• InChI Key: DEUPVPSYTSJBAC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNCC2=CC=CO2.Cl.Cl
• Molecular Formula: C11H17Cl2N3O
• Molecular Weight: 278.18 g/mol

Description

The compound “(1-Ethyl-1H-imidazol-2-yl)methyl-amine dihydrochloride” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be analyzed based on their InChI codes. For example, the InChI code for a related compound, (1-Methyl-1H-imidazol-2-yl)methanamine, is 1S/C5H9N3/c1-8-3-2-7-5(8)4-6/h2-3,6H,4H2,1H3.

Scientific Research Applications

[(1-Ethyl-1H-imidazol-2-yl)methyl](2-furylmethyl)-amine dihydrochloride has been used in a variety of scientific research applications. It has been used to study the structure and function of biological molecules, as well as to understand the biochemical and physiological effects of various compounds. It has also been used to study the mechanism of action of drugs and to evaluate the potential therapeutic effects of new compounds. This compound has been used in a variety of laboratory experiments, such as enzyme assays, protein-ligand binding assays, and cell-based assays.

Mechanism of Action

Target of Action

Compounds with an imidazole ring, like “(1-Ethyl-1H-imidazol-2-yl)methyl-amine dihydrochloride”, often interact with various enzymes and receptors in the body. The specific targets would depend on the exact structure and properties of the compound .

Mode of Action

The compound might bind to its target, causing a conformational change that alters the target’s activity. This could result in the inhibition or activation of the target, leading to downstream effects .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, if the compound targets an enzyme involved in a particular metabolic pathway, it could alter the production of certain metabolites .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would influence its bioavailability. Factors such as the compound’s solubility, stability, and interactions with transport proteins could affect how it is absorbed and distributed in the body .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific targets and pathways affected. This could range from changes in cell signaling to alterations in gene expression .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .

Advantages and Limitations for Lab Experiments

[(1-Ethyl-1H-imidazol-2-yl)methyl](2-furylmethyl)-amine dihydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It is also relatively non-toxic and has low bioavailability, meaning that it is unlikely to accumulate in the body over time. However, this compound is not very soluble in water, so it may be difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for research on [(1-Ethyl-1H-imidazol-2-yl)methyl](2-furylmethyl)-amine dihydrochloride. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Another potential direction is to explore the potential therapeutic applications of this compound, such as its use as a drug or as a supplement. Additionally, further research could be conducted on the synthesis of this compound and its properties in different solvents. Finally, research could be conducted to investigate the potential toxicity of this compound and its potential interactions with other molecules.

Safety and Hazards

The safety and hazards associated with imidazole derivatives can vary widely depending on the specific compound. For example, (1H-Imidazol-2-ylmethyl)methylamine dihydrochloride has hazard statements H315 - H319 - H335.